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Compound of Interest

Compound Name: (R)-1-N-Boc-2-methylpiperazine

Cat. No.: B110527 Get Quote

Technical Data for (R)-1-N-Boc-2-
methylpiperazine
This document provides core technical specifications for (R)-1-N-Boc-2-methylpiperazine, a

chiral building block commonly utilized in medicinal chemistry and organic synthesis. The data

presented herein is intended for researchers, scientists, and professionals in drug

development.

Physicochemical Properties
The fundamental molecular properties of (R)-1-N-Boc-2-methylpiperazine are summarized in

the table below. This data is essential for stoichiometric calculations, analytical

characterization, and reaction planning.

Property Value Citations

Molecular Formula C₁₀H₂₀N₂O₂ [1][2][3]

Molecular Weight 200.28 g/mol [1][2][3]

IUPAC Name

tert-butyl (2R)-2-

methylpiperazine-1-

carboxylate

[2]

CAS Number 170033-47-3 [2][4]
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Synthesis and Purification Workflow
The general workflow for the synthesis and purification of chiral piperazine derivatives such as

(R)-1-N-Boc-2-methylpiperazine involves a multi-step process. The following diagram

illustrates a representative logical workflow, from starting materials to the final, purified product.

This diagram is a conceptual representation and specific reagents and conditions may vary

based on the detailed experimental protocol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b110527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis Workflow

Chemical Synthesis

Purification & Analysis
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(e.g., Chiral Amine Precursors)
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Crude (R)-1-N-Boc-2-methylpiperazine
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Chromatographic Purification
(e.g., Column Chromatography)

Transfer to Purification
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(e.g., NMR, LC-MS)
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Pure (R)-1-N-Boc-2-methylpiperazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b110527?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds008802
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-_2R_-2-methylpiperazine-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-_2R_-2-methylpiperazine-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-2-methylpiperazine-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-2-methylpiperazine-1-carboxylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2714477.htm
https://www.benchchem.com/product/b110527#r-1-n-boc-2-methylpiperazine-molecular-weight-and-formula
https://www.benchchem.com/product/b110527#r-1-n-boc-2-methylpiperazine-molecular-weight-and-formula
https://www.benchchem.com/product/b110527#r-1-n-boc-2-methylpiperazine-molecular-weight-and-formula
https://www.benchchem.com/product/b110527#r-1-n-boc-2-methylpiperazine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b110527?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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